Cas no 171925-21-6 (1,2,7,8-Indolizinetetrol, octahydro-, tetraacetate (ester), 1S-(1.alpha.,2.beta.,7.alpha.,8.alpha.,8a.alpha.)-)

1,2,7,8-Indolizinetetrol, octahydro-, tetraacetate (ester), 1S-(1.alpha.,2.beta.,7.alpha.,8.alpha.,8a.alpha.)- structure
171925-21-6 structure
Product Name:1,2,7,8-Indolizinetetrol, octahydro-, tetraacetate (ester), 1S-(1.alpha.,2.beta.,7.alpha.,8.alpha.,8a.alpha.)-
CAS No:171925-21-6
MF:C16H23NO8
MW:357.35572552681
CID:111437
Update Time:2023-04-01

1,2,7,8-Indolizinetetrol, octahydro-, tetraacetate (ester), 1S-(1.alpha.,2.beta.,7.alpha.,8.alpha.,8a.alpha.)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,7,8-Indolizinetetrol,octahydro-, tetraacetate (ester), [1S-(1a,2b,7a,8a,8aa)]- (9CI)
    • 1,2,7,8-Indolizinetetrol, octahydro-, tetraacetate (ester), 1S-(1.alpha.,2.beta.,7.alpha.,8.alpha.,8a.alpha.)-
    • Inchi: 1S/C16H23NO8/c1-8(18)22-12-5-6-17-7-13(23-9(2)19)16(25-11(4)21)14(17)15(12)24-10(3)20/h12-16H,5-7H2,1-4H3/t12-,13-,14-,15-,16+/m0/s1
    • InChI Key: LIHSGWZBACDLNQ-UVPYHEFZSA-N
    • SMILES: [C@H]1(OC(=O)C)[C@@]2([H])N(CC[C@H](OC(=O)C)[C@@H]2OC(=O)C)C[C@@H]1OC(=O)C

1,2,7,8-Indolizinetetrol, octahydro-, tetraacetate (ester), 1S-(1.alpha.,2.beta.,7.alpha.,8.alpha.,8a.alpha.)- Related Literature

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